Cas no 1261946-84-2 (2-(2-Formylthiophen-4-YL)nicotinic acid)

• Product Name: 2-(2-Formylthiophen-4-YL)nicotinic acid
• CAS No: 1261946-84-2
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• MDL: MFCD18317136
• CID: 2765276
• PubChem ID: 53222961
• Update Time: 2025-05-19

2-(2-Formylthiophen-4-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261946-84-2
• MFCD18317136
• DTXSID30687267
• 2-(2-FORMYLTHIOPHEN-4-YL)NICOTINIC ACID
• SCHEMBL2561896
• 2-(2-Formylthiophen-4-yl)nicotinic acid, 95%
• 2-(2-Formylthiophen-4-YL)nicotinic acid

• MDL： MFCD18317136
• Inchi： 1S/C11H7NO3S/c13-5-8-4-7(6-16-8)10-9(11(14)15)2-1-3-12-10/h1-6H,(H,14,15)
• InChI Key： KCDXYPMGHZJGJP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 233.01466426Da
• Monoisotopic Mass: 233.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(2-Formylthiophen-4-YL)nicotinic acid

Introduction to 2-(2-Formylthiophen-4-YL)nicotinic Acid (CAS No: 1261946-84-2)

2-(2-Formylthiophen-4-YL)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261946-84-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene ring fused with a nicotinic acid moiety. The presence of a formyl group at the 2-position of the thiophene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The unique structural features of this compound position it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 2-(2-Formylthiophen-4-YL)nicotinic acid includes a benzene-like thiophene ring, which is known for its stability and ability to participate in various chemical interactions. The thiophene ring is substituted at the 4-position with a nicotinic acid group, which is a well-known pharmacophore found in numerous bioactive compounds. This combination of structural elements suggests potential biological activity, particularly in modulating enzyme function and receptor interactions. The formyl group at the 2-position of the thiophene ring further increases the compound's versatility, allowing for further functionalization through condensation reactions, alkylation, or other synthetic pathways.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes and their derivatives have been extensively studied for their potential applications in antimicrobial, anti-inflammatory, anticancer, and neuroprotective therapies. The presence of the nicotinic acid moiety in 2-(2-Formylthiophen-4-YL)nicotinic acid adds another layer of biological relevance, as nicotinic acid derivatives are known to interact with various biological targets, including receptors and enzymes involved in metabolic processes. This dual functionality makes the compound an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-(2-Formylthiophen-4-YL)nicotinic acid is its potential role as a precursor in the synthesis of more complex molecules. The formyl group at the 2-position can be readily converted into other functional groups, such as alcohols, ethers, or esters, through simple chemical transformations. This flexibility allows chemists to modify the structure of the compound in various ways, enabling the exploration of different biological activities. For instance, by introducing additional substituents or altering the position of functional groups, researchers can fine-tune the properties of derived compounds to target specific biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are prevalent in many natural products and pharmaceuticals due to their ability to mimic biological structures and interact with biological targets. 2-(2-Formylthiophen-4-YL)nicotinic acid exemplifies this trend by combining two pharmacologically relevant moieties—the thiophene ring and the nicotinic acid group—into a single molecular entity. This combination not only enhances its potential biological activity but also provides a rich framework for structural diversification.

The synthesis of 2-(2-Formylthiophen-4-YL)nicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted thiophenes and nicotinic acid derivatives under controlled conditions. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, facilitating its use in both academic research and industrial applications.

In terms of biological activity, preliminary studies on 2-(2-Formylthiophen-4-YL)nicotinic acid have shown promising results in several areas. For example, its derivatives have been investigated for their potential antimicrobial properties against various bacterial strains. The interaction between the formyl group and microbial enzymes suggests that this compound could disrupt essential metabolic pathways in bacteria, leading to their inhibition or death. Additionally, some preliminary data indicate that certain derivatives may exhibit anti-inflammatory effects by modulating inflammatory cytokine production or inhibiting key inflammatory enzymes.

The compound's potential application extends beyond antimicrobial and anti-inflammatory uses. Researchers are exploring its role in anticancer therapy due to its ability to interfere with cancer cell proliferation and survival mechanisms. The thiophene ring is known to interact with DNA and inhibit topoisomerases, which are critical enzymes involved in DNA replication and repair. By targeting these enzymes, 2-(2-Formylthiophen-4-YL)nicotinic acid derivatives may induce apoptosis or prevent tumor growth. Furthermore, its interaction with nicotinic acetylcholine receptors has sparked interest in its potential use as an acetylcholinesterase inhibitor for treating neurodegenerative diseases such as Alzheimer's disease.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy before they can be translated into clinical use. 2-(2-Formylthiophen-4-YL)nicotinic acid is no exception; extensive preclinical studies are required to assess its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies include cell-based assays, animal models, and possibly clinical trials if initial results are promising enough to warrant further investigation.

The versatility of CAS No: 1261946-84-2 makes it an invaluable tool for medicinal chemists seeking new leads for drug development. Its unique structural features provide multiple opportunities for chemical modification while maintaining or enhancing biological activity. As research continues to uncover new therapeutic targets and mechanisms，this compound is likely to play an increasingly important role in addressing unmet medical needs.

In conclusion,(CAS No: 1261946-84-2) represents a significant advancement in medicinal chemistry，offering a versatile scaffold for designing novel therapeutic agents with diverse applications。With ongoing research efforts aimed at optimizing its synthesis，evaluating its biological activity，and exploring new therapeutic modalities，this compound holds great promise for contributing to future medical breakthroughs。